![molecular formula C14H13NO2 B1352652 1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde CAS No. 117378-81-1](/img/structure/B1352652.png)
1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde
Overview
Description
The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include the type of organic compound it is (for example, ketone, aldehyde, etc.) and the functional groups present in the molecule.
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions used in the synthesis process. The yield and purity of the product are also often discussed.Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques used can include X-ray crystallography, NMR spectroscopy, and computational chemistry methods.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It can include the conditions required for the reaction, the mechanism of the reaction, and the products formed.Physical And Chemical Properties Analysis
This includes properties such as melting point, boiling point, solubility, optical activity, and reactivity. These properties can be determined using various experimental techniques.Scientific Research Applications
Carbonyl Compounds in Food Processing
Research on 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) formation, a process closely related to carbonyl compounds, suggests that both carbohydrates and lipids significantly contribute to the formation and fate of PhIP in foods. This indicates the complex roles carbonyl compounds play in food chemistry, affecting both the nutritional value and safety of processed foods (Zamora & Hidalgo, 2015).
Polymerization of Aldehydes
The polymerization of substituted aldehydes, including those similar in structure to the compound , showcases the potential application in developing new polymeric materials. These materials could have practical applications due to their unique properties (Kubisa et al., 1980).
Reactive Carbonyl Species (RCS) in Chronic Diseases
A comprehensive review on RCS, which include carbonyl compounds, highlights their significant impact on human health. RCS are involved in the pathogenesis of various chronic diseases, suggesting the importance of understanding these compounds for developing therapeutic strategies (Fuloria et al., 2020).
Anticancer Agents Development
Knoevenagel condensation, involving carbonyl compounds, is crucial in synthesizing α, β-unsaturated ketones/carboxylic acids, leading to the development of compounds with significant anticancer activity. This highlights the role of carbonyl compounds in medicinal chemistry and drug discovery (Tokala et al., 2022).
Safety And Hazards
This involves studying the toxicity and safety profile of the compound. It can include information on LD50, safety precautions to be taken while handling the compound, and its environmental impact.
Future Directions
This involves discussing potential future research directions. It can include potential applications of the compound, modifications that could be made to improve its properties, and unanswered questions that could be addressed in future studies.
Please note that not all compounds will have information available in all these categories, especially if they are not well-studied. For a specific compound, it’s best to look up these details in scientific literature or databases. If you have access to a university library, they often have subscriptions to these resources. You can also use public databases like PubChem, ChemSpider, and others. If you’re doing this for a class or research project, your professor or PI would also be a good resource.
properties
IUPAC Name |
1-methyl-4-(4-methylbenzoyl)pyrrole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-10-3-5-11(6-4-10)14(17)12-7-13(9-16)15(2)8-12/h3-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJSNZFJOGNZNAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C(=C2)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60455456 |
Source
|
| Record name | 1-Methyl-4-(4-methylbenzoyl)-1H-pyrrole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60455456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde | |
CAS RN |
117378-81-1 |
Source
|
| Record name | 1-Methyl-4-(4-methylbenzoyl)-1H-pyrrole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60455456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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